5-(2,5-Dichlorophenyl)-1H-tetrazole
Overview
Description
5-(2,5-Dichlorophenyl)-1H-tetrazole, also known as DCT, is a tetrazole compound that has been widely used in scientific research. It is a versatile compound that has been used in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 5-(2,5-Dichlorophenyl)-1H-tetrazole is not fully understood. However, it has been reported to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase. This compound has also been shown to interact with DNA and RNA, which suggests that it may have potential as an anti-cancer agent.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to have anti-inflammatory, anti-bacterial, and anti-fungal properties. This compound has also been shown to exhibit anti-cancer activity in vitro.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(2,5-Dichlorophenyl)-1H-tetrazole in lab experiments is its versatility. It can be used in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using this compound is its toxicity. It has been reported to exhibit cytotoxicity in vitro, which may limit its use in certain experiments.
Future Directions
There are several future directions for the use of 5-(2,5-Dichlorophenyl)-1H-tetrazole in scientific research. One potential application is its use as a fluorescent probe for imaging studies. This compound has also been proposed as a potential anti-cancer agent, and further research is needed to explore its efficacy in vivo. Additionally, this compound may have potential as a therapeutic agent for the treatment of diseases such as Alzheimer's and Parkinson's disease. Overall, this compound is a promising compound that has the potential to make significant contributions to scientific research.
Scientific Research Applications
5-(2,5-Dichlorophenyl)-1H-tetrazole has been extensively used in scientific research due to its unique properties. It has been used as a building block in the synthesis of various biologically active compounds. This compound has been used as a ligand in the design of metal complexes that exhibit biological activity. It has also been used as a reagent in the synthesis of fluorescent dyes and polymers.
properties
IUPAC Name |
5-(2,5-dichlorophenyl)-2H-tetrazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4Cl2N4/c8-4-1-2-6(9)5(3-4)7-10-12-13-11-7/h1-3H,(H,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRNRGRZDMYSIHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C2=NNN=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4Cl2N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60426621 | |
Record name | 5-(2,5-DICHLOROPHENYL)-1H-TETRAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98555-71-6 | |
Record name | 5-(2,5-DICHLOROPHENYL)-1H-TETRAZOLE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60426621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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